Cas no 1214323-41-7 (2-fluoro-1-methoxy-3-phenylbenzene)

• Product Name: 2-fluoro-1-methoxy-3-phenylbenzene
• CAS No: 1214323-41-7
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 4997960
• PubChem ID: 18770115
• Update Time: 2025-06-30

2-fluoro-1-methoxy-3-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methoxy-3-phenylbenzene
• 2-fluoro-3-methoxybiphenyl

• Inchi： 1S/C13H11FO/c1-15-12-9-5-8-11(13(12)14)10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key： VARNVZNSCHNTJI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 2-fluoro-1-methoxy-3-phenylbenzene

Comprehensive Analysis of 2-Fluoro-1-methoxy-3-phenylbenzene (CAS No. 1214323-41-7): Properties, Applications, and Industry Trends

2-Fluoro-1-methoxy-3-phenylbenzene (CAS No. 1214323-41-7) is a fluorinated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in modulating bioactivity, particularly in drug candidates targeting CNS disorders and inflammation—a hot topic aligned with the growing demand for precision medicine.

The compound’s molecular structure, characterized by a phenylbenzene backbone, offers steric and electronic advantages for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These transformations are frequently searched in AI-driven chemistry platforms, reflecting industry interest in scalable synthetic routes. Researchers also explore its potential in materials science, where fluorinated aromatics contribute to OLED and liquid crystal technologies—a trend driven by the push for energy-efficient displays.

From an SEO perspective, queries like "2-fluoro-1-methoxy-3-phenylbenzene synthesis" or "CAS 1214323-41-7 applications" rank high, indicating user focus on practical methodologies. Analytical data (e.g., NMR, HPLC purity) is another sought-after aspect, as regulatory standards tighten in pharmaceutical manufacturing. Notably, the compound’s stability under acidic conditions—verified in recent PubMed-indexed studies—addresses common formulation challenges discussed in forums.

Environmental considerations are also pivotal. The fluoro group’s persistence raises questions about biodegradability, spurring research into green chemistry alternatives. This aligns with Google Trends’ uptick in searches for "sustainable fluorinated compounds". Meanwhile, suppliers emphasize ISO-certified production to meet REACH and FDA guidelines—a key concern for B2B buyers.

In summary, 2-Fluoro-1-methoxy-3-phenylbenzene exemplifies the intersection of synthetic utility and contemporary research demands. Its versatility across drug discovery, materials science, and catalysis ensures enduring relevance, while eco-friendly innovations promise to shape its future applications.